Cas no 104549-41-9 (1,2,3,4-Tetrabromodibenzo-p-dioxin)

• Product Name: 1,2,3,4-Tetrabromodibenzo-p-dioxin
• CAS No: 104549-41-9
• MF: C₁₂H₄Br₄O₂
• MW: 499.774960517883
• CID: 230052
• PubChem ID: 92429
• Update Time: 2025-04-19

1,2,3,4-Tetrabromodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,1,2,3,4-tetrabromo-
• 1,2,3,4-TETRABROMODIBENZO-PARA-DIOXIN
• 1,2,3,4-Tetrabromodibenzo-p-dioxin
• 1,2,3,4-tetrabromooxanthrene
• 104549-41-9
• NS00005692
• Tetrabromodibenzo-p-dioxin
• Dibenzo(b,e)(1,4)dioxin, 1,2,3,4-tetrabromo-
• AKUPIABWVUYZPX-UHFFFAOYSA-N
• 103456-39-9
• SCHEMBL4374579
• DTXSID70146545

• Inchi： 1S/C12H4Br4O2/c13-7-8(14)10(16)12-11(9(7)15)17-5-3-1-2-4-6(5)18-12/h1-4H
• InChI Key： AKUPIABWVUYZPX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=C1OC1C=CC=CC=1O2)Br)Br)Br

Computed Properties

• Exact Mass: 495.69432
• Monoisotopic Mass: 495.69448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins